Cas no 2228890-20-6 (tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate
• CAS No: 2228890-20-6
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6338219
• PubChem ID: 165647863
• Update Time: 2025-10-28

tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate
• EN300-1893457
• tert-butyl N-[2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propyl]carbamate
• 2228890-20-6

• Inchi： 1S/C13H24N4O2/c1-9-10(7-16-17(9)5)6-11(14)8-15-12(18)19-13(2,3)4/h7,11H,6,8,14H2,1-5H3,(H,15,18)
• InChI Key： JEVIGZHIWZZAGL-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=NN(C)C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate

tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate (CAS No. 2228890-20-6)

The compound tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate (CAS No. 2228890-20-6) is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a pyrazole ring. The combination of these functional groups makes it a versatile building block in organic chemistry.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its structure allows for easy modification and functionalization, making it a valuable intermediate in the development of novel pharmaceutical agents. The pyrazole ring, in particular, has been shown to exhibit interesting biological activities, including anti-inflammatory and anticancer properties. This has led to increased interest in the compound as a potential lead molecule for drug discovery.

The synthesis of tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate involves a multi-step process that typically begins with the preparation of the pyrazole derivative. The amino group is then introduced via nucleophilic substitution or other suitable reactions, followed by the attachment of the tert-butyl carbamate group. This sequence ensures high selectivity and yield, making the compound accessible for large-scale production.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for peptide-based drugs, where the tert-butyl carbamate group serves as an excellent protecting group for amino acids during solid-phase synthesis. This has significantly simplified the synthesis of complex peptide sequences, which are critical components of modern therapeutic agents.

In addition to its role in peptide synthesis, this compound has also been investigated for its ability to act as a catalyst in certain organic reactions. The pyrazole ring's electron-withdrawing properties make it an effective ligand in transition metal-catalyzed reactions, such as cross-couplings and cycloadditions. These findings have opened new avenues for its use in asymmetric synthesis and enantioselective catalysis.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the spatial arrangement of its functional groups plays a crucial role in determining its reactivity and selectivity. This knowledge has been instrumental in optimizing synthetic routes and improving the efficiency of its applications.

The compound's stability under various reaction conditions is another area that has been extensively studied. Researchers have found that the tert-butyl carbamate group provides excellent protection against harsh reaction environments, making it ideal for use in multi-step synthesis protocols. This stability also contributes to its long shelf life, making it a reliable reagent for laboratories worldwide.

Furthermore, the environmental impact of this compound has been a topic of recent research. Studies have shown that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in both academia and industry.

In conclusion, tert-butyl N-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yllpropylcarbamate (CAS No. 2228890 6) is a multifaceted compound with wide-ranging applications in organic synthesis and drug development. Its unique structure, coupled with recent advancements in synthetic and computational techniques, continues to expand its utility across various fields of chemistry.